Cas no 1251686-40-4 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide)
N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide
- F5947-0284
- AKOS024528056
- 1251686-40-4
- VU0528658-1
- N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide
- N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-(4-methoxyphenyl)sulfanylbutanamide
- N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide
-
- Inchi: 1S/C19H21N3O4S/c1-12-11-16(13(2)25-12)18-21-22-19(26-18)20-17(23)5-4-10-27-15-8-6-14(24-3)7-9-15/h6-9,11H,4-5,10H2,1-3H3,(H,20,22,23)
- InChI Key: YQEABRVXYXLJAO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)CCCC(NC1=NN=C(C2C=C(C)OC=2C)O1)=O
Computed Properties
- Exact Mass: 387.12527733g/mol
- Monoisotopic Mass: 387.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 116Ų
N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5947-0284-2μmol |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-5μmol |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-10μmol |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-20μmol |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-1mg |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-2mg |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-3mg |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-4mg |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-5mg |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0284-10mg |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide |
1251686-40-4 | 10mg |
$79.0 | 2023-09-09 |
N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide
Comprehensive Overview of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 1251686-40-4)
The compound N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide (CAS No. 1251686-40-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a 2,5-dimethylfuran moiety, a 1,3,4-oxadiazole ring, and a 4-(4-methoxyphenyl)sulfanylbutanamide side chain. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.
Recent studies have highlighted the growing demand for novel heterocyclic compounds like N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 1,3,4-oxadiazole scaffold, which is known for its bioisosteric properties and ability to enhance pharmacokinetic profiles. The presence of the 2,5-dimethylfuran group further adds to its potential as a building block for designing drugs with improved bioavailability and target specificity.
In the context of current trends, the scientific community is increasingly focused on sustainable and green chemistry approaches. The synthesis of CAS No. 1251686-40-4 aligns with these priorities, as researchers explore eco-friendly catalytic methods to construct its 1,3,4-oxadiazole core. Additionally, computational modeling and AI-driven drug design tools are being employed to predict the compound's interactions with biological targets, a topic frequently searched in academic and industrial databases.
The 4-(4-methoxyphenyl)sulfanylbutanamide segment of the molecule is another area of interest, as sulfanyl (thioether) linkages are known to contribute to metabolic stability and membrane permeability. This feature is particularly relevant in the development of orally active therapeutics, a hot topic in pharmaceutical forums. Questions such as "How does sulfur incorporation affect drug metabolism?" or "What are the advantages of methoxy groups in drug design?" are commonly explored in relation to compounds like N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide.
From a commercial perspective, CAS No. 1251686-40-4 is cataloged by specialty chemical suppliers as a research-grade material, often requested for academic and industrial R&D projects. Its applications extend to areas such as kinase inhibition studies and protease modulation, where its unique structure may offer selectivity advantages. The compound's 2,5-dimethylfuran-3-yl component also ties into broader discussions about furan derivatives in agrochemicals and material science, though its primary focus remains in life sciences.
Analytical characterization of this compound typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in biological assays, a concern frequently raised in peer-reviewed literature. The 1,3,4-oxadiazol-2-yl ring system, in particular, requires careful spectral analysis due to its sensitivity to environmental conditions.
Looking ahead, derivatives of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide may emerge as candidates for preclinical development, especially in therapeutic areas where multifunctional ligands are desirable. Its combination of hydrogen bond acceptors (the oxadiazole and methoxy groups) and lipophilic elements (the dimethylfuran and phenylsulfanyl groups) creates a balanced molecular profile that could be optimized for specific indications.
In summary, CAS No. 1251686-40-4 represents a compelling case study in modern medicinal chemistry, embodying several key principles of rational drug design. Its structural complexity and functional group diversity make it a valuable subject for both synthetic methodology development and biological evaluation, addressing multiple trending topics in contemporary research.
1251686-40-4 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)